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Compound of Interest

Compound Name: F1-Ribotac

Cat. No.: B15543745 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ribonuclease Targeting Chimeras (RIBOTACs) are emerging as a powerful therapeutic

modality for targeting RNA.[1][2][3] These bifunctional molecules consist of a small molecule

that binds to a specific RNA target and another moiety that recruits an endogenous

ribonuclease, such as RNase L, to degrade the target RNA.[1][3] F1-RIBOTAC is a novel

compound designed to target and degrade the mRNA of Quiescin Sulfhydryl Oxidase 1

(QSOX1), a protein implicated in cancer progression and metastasis. By degrading QSOX1-a

mRNA, F1-RIBOTAC has been shown to reduce the invasiveness of breast cancer cells,

highlighting its therapeutic potential. This document provides detailed protocols for quantifying

the effect of F1-Ribotac on cell invasion, primarily using the Transwell invasion assay.

Mechanism of Action

F1-RIBOTAC operates by binding to the QSOX1-a mRNA and recruiting RNase L. This

proximity-induced enzymatic activity leads to the specific cleavage and subsequent

degradation of the QSOX1-a transcript. The reduction in QSOX1-a mRNA levels results in

decreased synthesis of the QSOX1 protein, a key factor in extracellular matrix remodeling and

cell invasion.
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The following diagrams illustrate the proposed signaling pathway affected by F1-Ribotac and

the general experimental workflow for quantifying its effect on cell invasion.
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Caption: Proposed signaling pathway of F1-Ribotac in reducing cell invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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